ethyl 5-(2-{2-oxo-2-[2-(trifluoromethyl)anilino]acetyl}-1H-pyrrol-1-yl)-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-[2-[2-oxo-2-[2-(trifluoromethyl)anilino]acetyl]pyrrol-1-yl]-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C25H19F3N4O4/c1-2-36-24(35)17-15-29-32(16-9-4-3-5-10-16)23(17)31-14-8-13-20(31)21(33)22(34)30-19-12-7-6-11-18(19)25(26,27)28/h3-15H,2H2,1H3,(H,30,34)
• InChI Key: RAWDIRKPUCYRKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)N3C=CC=C3C(=O)C(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C25H19F3N4O4
• Molecular Weight: 496.4 g/mol
• CAS No.: 477709-30-1

Description

Ethyl 5-(2-{2-oxo-2-[2-(trifluoromethyl)anilino]acetyl}-1H-pyrrol-1-yl)-1-phenyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C25H19F3N4O4. This compound is not intended for human or veterinary use, but for research purposes only.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 496.446. Other physical and chemical properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Structural Analysis: Research focused on the synthesis and structural characterization of related compounds, such as ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. This compound was synthesized via a one-pot condensation reaction and analyzed using single-crystal X-ray diffraction among other techniques, highlighting the potential for detailed structural analysis in the development of related chemicals (Viveka et al., 2016).

Chemical Reactions and Functionalization

• Reactivity and Transformations: The reactivity of similar compounds has been utilized to synthesize new chemical structures, demonstrating the potential for creating diverse heterocyclic systems. For instance, ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate was transformed into various heterocyclic systems, showcasing the adaptability of these compounds in chemical synthesis (Youssef et al., 2011).

Potential Applications

• Colorimetric Chemosensors: A study on a colorimetric chemosensor based on a hybrid hydrazo/azo dye system, including pyrrolinone ester and azo-pyrazole moieties, indicated its utility for naked eye recognition of metal ions such as Cu2+, Zn2+, and Co2+. This application suggests the potential for developing novel sensing materials for environmental and analytical chemistry (Aysha et al., 2021).